2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(1,2-thiazol-5-yl)acetic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(1,2-thiazol-5-yl)acetic acid
• InChI: InChI=1S/C20H16N2O4S/c23-19(24)18(17-9-10-21-27-17)22-20(25)26-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16,18H,11H2,(H,22,25)(H,23,24)
• InChI Key: BQGNEFSMHAUMNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(C4=CC=NS4)C(=O)O
• Molecular Formula: C20H16N2O4S
• Molecular Weight: 380.4 g/mol

Description

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(1,2-thiazol-5-yl)acetic acid, also known as Fmoc-Thz-OH, is a compound used in scientific research for the synthesis of peptides and proteins. It is a derivative of the amino acid thiazole and is commonly used in solid-phase peptide synthesis.

Mechanism of Action

The mechanism of action of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(1,2-thiazol-5-yl)acetic acid is not well understood. However, it is believed to act as a nucleophile in peptide synthesis, reacting with other amino acids to form peptide bonds.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects as it is not used as a drug. It is solely used as a research tool for the synthesis of peptides and proteins.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(1,2-thiazol-5-yl)acetic acid in lab experiments include its stability, ease of use, and compatibility with a wide range of amino acids. It is also readily available from commercial suppliers.
The limitations of using this compound in lab experiments include its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

Possible future directions for the use of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(1,2-thiazol-5-yl)acetic acid in scientific research include its application in the synthesis of novel peptides and proteins with improved properties such as stability, solubility, and bioactivity. It may also be used in the development of new drug candidates and as a research tool for studying protein-protein interactions and enzymatic reactions.

Synthesis Methods

The synthesis of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(1,2-thiazol-5-yl)acetic acid involves the reaction of Fmoc-protected thiazole with chloroacetic acid in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(1,2-thiazol-5-yl)acetic acid is widely used in scientific research for the synthesis of peptides and proteins. It is commonly used as a building block in solid-phase peptide synthesis due to its stability and ease of use. It is also used in the synthesis of cyclic peptides and as a protecting group for cysteine residues in peptide synthesis.